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Compound of Interest

2-Chloro-4-methylphenylboronic
Compound Name: d
aci

Cat. No.: B125789

Essential Safety and Handling Guide for 2-
Chloro-4-methylphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Chloro-4-
methylphenylboronic acid, ensuring the well-being of laboratory personnel and compliance
with safety standards. Adherence to these protocols is essential for mitigating risks associated
with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Chloro-4-methylphenylboronic acid is classified as a hazardous substance that can cause
skin and serious eye irritation.[1][2][3][4][5] Proper personal protective equipment is mandatory
to minimize exposure and ensure personal safety.

Summary of Required Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
a face shield worn over safety
glasses.[2][5][6][7]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

[21(3][41[5]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile) and a flame-
resistant lab coat that covers
the arms and fastens in the
front.[2][6][8][9]

Prevents skin contact, which

can cause irritation.[1][2][3][4]

[5]

Respiratory Protection

A NIOSH/MSHA-approved
respirator is recommended if
dust or aerosols are generated
or if exposure limits are
exceeded.[2][6]

Prevents respiratory tract

irritation.[6]

Footwear

Closed-toe shoes.[9]

Protects feet from spills and

falling objects.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 2-Chloro-4-methylphenylboronic acid is crucial for

laboratory safety. The following workflow outlines the key steps to be followed.
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Workflow for Handling 2-Chloro-4-methylphenylboronic Acid

Receiving and Inspection

nspect container for damage

Proper Storage

se in a well-ventilated area

Safe Handling and Use

egregate hazardous waste

Waste Collection

ollow regulatory guidelines

Disposal

Click to download full resolution via product page

Caption: Standard workflow for the safe handling of 2-Chloro-4-methylphenylboronic acid in
a laboratory setting.

Step-by-Step Guidance:

¢ Receiving and Inspection: Upon receipt, visually inspect the container for any signs of
damage or leaks.[9] Ensure the label is intact and clearly identifies the contents and
associated hazards.
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o Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated
area.[1][10] Keep it away from incompatible materials such as strong oxidizing agents.[7][11]

e Handling and Use:

o

All handling of 2-Chloro-4-methylphenylboronic acid should be conducted in a certified
chemical fume hood to ensure adequate ventilation.[6][8][10]

o

Avoid the formation and inhalation of dust and aerosols.[10]

[¢]

Wear the appropriate PPE as detailed in the table above.

[¢]

Wash hands thoroughly with soap and water after handling and before breaks.[8] Do not
eat, drink, or smoke in the laboratory.[8]

e Spill Management:

o Small Spills: In the event of a small spill, use an inert absorbent material like sand or
vermiculite to contain it.[8] Avoid raising dust.[3]

o Large Spills: For larger spills, evacuate the area immediately and alert laboratory
personnel.[9]

o In either case, ensure the area is well-ventilated if it is safe to do so0.[8]

Disposal Plan

All waste containing 2-Chloro-4-methylphenylboronic acid, including contaminated PPE and
empty containers, must be treated as hazardous waste.

o Waste Collection: Collect all chemical waste in a designated, labeled, and sealed container
for hazardous waste.[8] Do not mix with other waste.

» Disposal: Dispose of all chemical waste in strict accordance with federal, state, and local
regulations.[8] Do not pour waste down the drain.[8] Contaminated materials should be
disposed of through an approved waste disposal facility.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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